Cas no 2580200-74-2 (Ethyl 3-aminohex-5-ynoate)

• Product Name: Ethyl 3-aminohex-5-ynoate
• CAS No: 2580200-74-2
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5662389
• PubChem ID: 21306335
• Update Time: 2025-10-23

Ethyl 3-aminohex-5-ynoate Chemical and Physical Properties

Names and Identifiers

• EN300-27725281
• ethyl 3-aminohex-5-ynoate
• 2580200-74-2
• Ethyl 3-aminohex-5-ynoate

• Inchi： 1S/C8H13NO2/c1-3-5-7(9)6-8(10)11-4-2/h1,7H,4-6,9H2,2H3
• InChI Key： CSCTVFJSXMZRRB-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(CC#C)N)=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-aminohex-5-ynoate

Ethyl 3-aminohex-5-ynoate (CAS No. 2580200-74-2): A Comprehensive Overview

Ethyl 3-aminohex-5-ynoate (CAS No. 2580200-74-2) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, featuring a combination of an amine group and an alkyne moiety, has garnered attention for its potential applications in synthetic chemistry and drug development. The detailed exploration of its chemical characteristics, synthesis methods, and emerging research applications provides a comprehensive understanding of its value in modern science.

The molecular structure of Ethyl 3-aminohex-5-ynoate consists of a hexanoic acid backbone with an ethyl ester at one end and both an amine and an alkyne functional group at the other. This bifunctional nature makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules. The presence of the amine group allows for nucleophilic substitution reactions, while the alkyne functionality enables various coupling reactions such as Sonogashira coupling, which is pivotal in forming carbon-carbon bonds essential for drug synthesis.

In recent years, Ethyl 3-aminohex-5-ynoate has been explored for its role in the development of novel pharmaceuticals. Its structural features make it a promising candidate for the synthesis of bioactive molecules, including potential therapeutic agents targeting various diseases. For instance, researchers have investigated its utility in creating peptidomimetics, which mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties. The compound's ability to undergo selective modifications allows chemists to fine-tune its properties for specific applications.

The synthesis of Ethyl 3-aminohex-5-ynoate typically involves multi-step organic reactions starting from commercially available precursors. One common approach involves the condensation of hexanediol with a suitable acetylene derivative followed by functional group transformations to introduce the amine and ester groups. Advanced synthetic techniques, such as transition metal-catalyzed reactions, have been employed to enhance yield and purity. These methods align with the growing trend in green chemistry, emphasizing sustainable and efficient synthetic pathways.

Recent studies have highlighted the compound's significance in medicinal chemistry. Researchers have demonstrated its use in constructing complex scaffolds that exhibit antimicrobial and anti-inflammatory properties. The alkyne functionality serves as a key handle for further derivatization, allowing chemists to explore diverse structural motifs. Additionally, computational studies have been conducted to predict the binding affinity of Ethyl 3-aminohex-5-ynoate-derived compounds to biological targets, providing insights into their potential therapeutic efficacy.

The pharmaceutical industry has shown interest in Ethyl 3-aminohex-5-ynoate due to its versatility and synthetic utility. It serves as a building block for more complex molecules that could lead to new treatments for diseases such as cancer and neurodegenerative disorders. The compound's ability to participate in diverse chemical reactions makes it invaluable for medicinal chemists seeking novel lead compounds. Furthermore, its well-documented synthetic protocols ensure reproducibility and scalability, which are critical factors in drug development.

In conclusion, Ethyl 3-aminohex-5-ynoate (CAS No. 2580200-74-2) represents a fascinating compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features enable diverse functionalizations, making it a valuable intermediate for developing new bioactive molecules. As research continues to uncover its potential, this compound is poised to play an increasingly important role in the advancement of modern medicine.